Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-phenyl-

• IUPAC Name: 4-(4-phenylpiperazin-1-yl)sulfonylaniline
• InChI: InChI=1S/C16H19N3O2S/c17-14-6-8-16(9-7-14)22(20,21)19-12-10-18(11-13-19)15-4-2-1-3-5-15/h1-9H,10-13,17H2
• InChI Key: LJNHEZGUNDGDNF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)N
• Molecular Formula: C16H19N3O2S
• DSSTOX Substance ID: DTXSID40357686
• Molecular Weight: 317.4 g/mol
• CAS RN: 150558-10-4

Description

Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-phenyl-, is an organic compound that consists of a six-membered ring containing two opposing nitrogen atoms. It has an empirical formula of C10H15N3 and a molecular weight of 177.25.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of interest in recent years. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The structure of 4-phenyl-piperazine-1-sulfonyl was determined by X-ray crystallography. The compound crystallized in a monoclinic system and was characterized as follows: P21/c, a = 24.1829(7), b = 9.5485(3), c = 9.7885(2)Å, b = 92.2337(16) ̊, Z = 8, V = 2258.55(11)Å3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of piperazine derivatives often involve the reaction of a sulfonyl chloride with ammonia, or primary or secondary amines, or via related transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-phenyl-” include a melting point of 119-123 °C (lit.).

Mechanism of Action

While the specific mechanism of action for “Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-phenyl-” is not explicitly mentioned in the search results, piperazine compounds in general mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.